Cas no 18557-22-7 (4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole)

4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole is a brominated heterocyclic compound featuring a naphtho[2,3-c][1,2,5]thiadiazole core. This high-purity intermediate is particularly valued in organic synthesis and materials science due to its electron-deficient structure, which makes it useful in the development of optoelectronic materials, including organic semiconductors and light-emitting diodes (OLEDs). The presence of bromine atoms at the 4 and 9 positions enhances its reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, enabling precise functionalization for tailored molecular architectures. Its rigid fused-ring system contributes to thermal and chemical stability, making it suitable for high-performance applications. The compound is typically handled under inert conditions to preserve its reactivity.

4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole structure

18557-22-7 structure

Product Name:4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole

CAS No:18557-22-7

MF:C₁₀H₄Br₂N₂S

MW:344.025158882141

MDL:MFCD11046347

CID:829367

PubChem ID:21817085

Update Time:2025-06-06

4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole Chemical and Physical Properties

Names and Identifiers

- 4,9-DIBROMONAPHTHO[2,3-C][1,2,5]THIADIAZOLE
- 4,9-dibromobenzo[f][2,1,3]benzothiadiazole
- 4,9-dibromo-Naphtho[2,3-c][1,2,5]thiadiazole
- 4,9-dibromonaphtho-[2,3-c][1,2,5]thiadiazole
- 4,9-Dibrom-naphtho<2.3-c>-1,2,5-thiadiazol
- 4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole ,97%
- SB66744
- CS-0110595
- D82445
- DTXSID50618391
- 18557-22-7
- DB-057824
- YSZC063
- AS-78661
- SCHEMBL13387379
- AKOS015999937
- MFCD11046347
- 4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole
- MDL： MFCD11046347
- Inchi： 1S/C10H4Br2N2S/c11-7-5-3-1-2-4-6(5)8(12)10-9(7)13-15-14-10/h1-4H
- InChI Key： XGTQHVQKGZSPIK-UHFFFAOYSA-N
- SMILES： BrC1C2C(C(=C3C=CC=CC3=1)Br)=NSN=2

Computed Properties

Exact Mass: 341.84600
Monoisotopic Mass: 341.84619g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 54Å²

Experimental Properties

Density: 2.073
Boiling Point: 421.793 °C at 760 mmHg
Flash Point: 208.893 °C
PSA: 54.02000
LogP: 4.36950

4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D305260-100mg	4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole	18557-22-7	96%	100mg	¥988.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D305260-500mg	4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole	18557-22-7	96%	500mg	¥2079.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D305260-25mg	4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole	18557-22-7	96%	25mg	¥617.90	2023-09-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QV122-200mg	4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole	18557-22-7	97%	200mg	1834.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QV122-50mg	4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole	18557-22-7	97%	50mg	655.0CNY	2021-07-14
Chemenu	CM141226-1g	4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole	18557-22-7	95%	1g	$611	2023-03-06
Alichem	A059007371-1g	4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole	18557-22-7	95%	1g	$1196.80	2023-09-02
eNovation Chemicals LLC	D965045-100mg	4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole	18557-22-7	97%	100mg	$140	2024-06-07
eNovation Chemicals LLC	D965045-250mg	4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole	18557-22-7	97%	250mg	$170	2024-06-07
eNovation Chemicals LLC	D965045-1g	4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole	18557-22-7	97%	1g	$500	2024-06-07

4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:18557-22-7)4,9-DIBROMONAPHTHO[2,3-C][1,2,5]THIADIAZOLE

Order Number:sfd11574

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:35

Price ($):discuss personally

Email:sales2@senfeida.com

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